Cas no 128237-47-8 (N-Ethyl-N-ethoxylethyl-4-amino-2-methylbenzaldehyde)

• Product Name: N-Ethyl-N-ethoxylethyl-4-amino-2-methylbenzaldehyde
• CAS No: 128237-47-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD08703304
• CID: 63928
• PubChem ID: 20311031
• Update Time: 2025-04-18

N-Ethyl-N-ethoxylethyl-4-amino-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Ethoxyethyl)(ethyl)amino)-2-methylbenzaldehyde
• 4-[2-ethoxyethyl(ethyl)amino]-2-methylbenzaldehyde
• N-Ethyl-N-ethoxylethyl-4-amino-2-methyl benzaldehyde
• 2-Methyl-4-N-ethyl-N-b-ethoxyethylaminobenzaldehyde
• N-Ethyl-N-ethoxyleth
• N-ethyl-N-ethoxyethyl-4-amino-2-methylbenzaldehyde
• 2-Methyl-4-[N-ethyl-N-(β-ethoxy)ethyl]aminobenzaldehyde
• FT-0710255
• 4-[(2-ETHOXYETHYL)(ETHYL)AMINO]-2-METHYLBENZALDEHYDE
• Benzaldehyde, 4-[(2-ethoxyethyl)ethylamino]-2-methyl-
• AKOS013008946
• SCHEMBL8070032
• DTXSID30604974
• A805798
• 128237-47-8
• N-Ethyl-N-ethoxylethyl-4-amino-2-methylbenzaldehyde

• MDL： MFCD08703304
• Inchi： 1S/C14H21NO2/c1-4-15(8-9-17-5-2)14-7-6-13(11-16)12(3)10-14/h6-7,10-11H,4-5,8-9H2,1-3H3
• InChI Key： NGWFOLQXKZCGCJ-UHFFFAOYSA-N
• SMILES： O(CC)CCN(CC)C1C=CC(C=O)=C(C)C=1

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.033
• Boiling Point: 365.4°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.548
• PSA: 29.54000
• LogP: 2.67030